Cas no 154741-31-8 (2,3-Butanedione,1-methoxy-)

2,3-Butanedione,1-methoxy- Properties

Names and Identifiers

• 2,3-Butanedione,1-methoxy-
• 2,3-Butanedione, 1-methoxy- (9CI)
• 1-Methoxybutane-2,3-dione
• 154741-31-8
• SCHEMBL11476490

• InChIKey： AZDRNBKNCWPLMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O3/c1-4(6)5(7)3-8-2/h3H2,1-2H3
• SMILES： COCC(C(=O)C)=O

Computed Properties

• Exact Mass: 116.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.047344113g/mol
• Heavy Atom Count: 8
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37